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molecular formula C10H14O3 B8713078 3-Ethoxy-7-oxaspiro[3.5]non-2-en-1-one

3-Ethoxy-7-oxaspiro[3.5]non-2-en-1-one

Cat. No. B8713078
M. Wt: 182.22 g/mol
InChI Key: UCNKFXAAGUPGOE-UHFFFAOYSA-N
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Patent
US06878718B2

Procedure details

Tetrahydropyranyl-4-carboxylic acid (14.7 g, 0.11 mol) and DMF (0.5 ml) in DCM (150 ml) was treated dropwise with oxalyl chloride (1.1 eq, 10.9 ml, 0.12 mol). After 1 h the reaction mixture was concentrated in vacuo and the residual slurry was diluted with ET2O (200 ml) and the resulting precipitate removed by filtration. The filtrate was treated with ethoxyacetylene (40% w/w solution in hexanes, 1.3 eq, 18 ml) followed dropwise with triethylamine (25 ml, 0.19 mol) and the reaction stirred for 11d. Filtration and concentration of the filtrate in vacuo followed by chromatography (SiO2, 5:1 EtOAc:hexanes) gave the title compound as a pale yellow oil (12.1 g, 59%). δH (CDCl3, 300K) 4.85 (1H, s), 4.23 (2H, q, J 7.1 Hz), 3.89-3.75 (4H, m), 1.88-1.79 (4H, m), 1.47 (3H, t, J 7.1 Hz); m/z (ES+, 70V) 182.9 (MH+).
[Compound]
Name
Tetrahydropyranyl-4-carboxylic acid
Quantity
14.7 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
10.9 mL
Type
reactant
Reaction Step One
Name
DCM
Quantity
150 mL
Type
reactant
Reaction Step One
Name
ethoxyacetylene
Quantity
18 mL
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
25 mL
Type
reactant
Reaction Step Three
[Compound]
Name
11d
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound
Yield
59%

Identifiers

REACTION_CXSMILES
CN([CH:4]=[O:5])C.[C:6](Cl)(=[O:10])[C:7](Cl)=O.[CH2:12]([O:14][C:15]#[CH:16])[CH3:13].C(N([CH2:22][CH3:23])CC)C.[CH2:24](Cl)Cl>>[CH2:15]([O:14][C:12]1[C:24]2([CH2:7][CH2:6][O:10][CH2:23][CH2:22]2)[C:4](=[O:5])[CH:13]=1)[CH3:16]

Inputs

Step One
[Compound]
Name
Tetrahydropyranyl-4-carboxylic acid
Quantity
14.7 g
Type
reactant
Smiles
Name
DMF
Quantity
0.5 mL
Type
reactant
Smiles
CN(C)C=O
Name
oxalyl chloride
Quantity
10.9 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
DCM
Quantity
150 mL
Type
reactant
Smiles
C(Cl)Cl
Step Two
Name
ethoxyacetylene
Quantity
18 mL
Type
reactant
Smiles
C(C)OC#C
Step Three
Name
triethylamine
Quantity
25 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Four
[Compound]
Name
11d
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
After 1 h the reaction mixture was concentrated in vacuo
Duration
1 h
ADDITION
Type
ADDITION
Details
the residual slurry was diluted with ET2O (200 ml)
CUSTOM
Type
CUSTOM
Details
the resulting precipitate removed by filtration
FILTRATION
Type
FILTRATION
Details
Filtration and concentration of the filtrate in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC1=CC(C12CCOCC2)=O
Measurements
Type Value Analysis
AMOUNT: MASS 12.1 g
YIELD: PERCENTYIELD 59%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.